Cas no 2549047-78-9 (1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine)

• Product Name: 1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine
• CAS No: 2549047-78-9
• MF: C₁₄H₁₉ClN₂O₂S
• MW: 314.830861330032
• CID: 5314102
• PubChem ID: 154582790
• Update Time: 2025-10-28

1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[(2-Chlorophenyl)methyl]-4-(cyclopropylsulfonyl)piperazine
• F6755-7426
• AKOS040725230
• 1-[(2-chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine
• 2549047-78-9
• 1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine

• Inchi： 1S/C14H19ClN2O2S/c15-14-4-2-1-3-12(14)11-16-7-9-17(10-8-16)20(18,19)13-5-6-13/h1-4,13H,5-11H2
• InChI Key： JZJMBJYEUKDUNG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1CCN(CC1)S(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 314.0855767g/mol
• Monoisotopic Mass: 314.0855767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 437.9±55.0 °C(Predicted)
• pka: 5.40±0.10(Predicted)

Additional information on 1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine

Professional Introduction to 1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine (CAS No: 2549047-78-9)

1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine, CAS No: 2549047-78-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a chlorophenylmethyl group and a cyclopropanesulfonyl moiety, contribute to its distinctive chemical properties and biological interactions.

The (2-Chlorophenyl)methyl group in the molecular structure introduces a hydrophobic region that can interact with lipid bilayers and hydrophobic pockets of target proteins. This feature is particularly relevant in the design of drugs that require specific binding to biological membranes or intracellular receptors. On the other hand, the cyclopropanesulfonyl group adds a rigid, three-membered ring structure that can enhance the compound's binding affinity and selectivity. Such structural elements are often employed in medicinal chemistry to optimize pharmacokinetic profiles and reduce off-target effects.

In recent years, there has been growing interest in exploring the pharmacological potential of piperazine derivatives, especially those incorporating sulfonyl groups. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, neurological diseases, and inflammatory conditions. The sulfonyl group in 1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine is known to enhance metabolic stability and improve oral bioavailability, making it an attractive scaffold for drug development.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. The combination of the chlorophenylmethyl and cyclopropanesulfonyl groups creates a multifaceted interaction profile that can be exploited to target specific biological pathways. For instance, studies have suggested that such derivatives may interact with serotonin receptors, dopamine transporters, and other key neurotransmitter systems. These interactions are of particular interest in the context of treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorophenylmethyl group is typically introduced via nucleophilic substitution or Friedel-Crafts alkylation reactions, while the cyclopropanesulfonyl group is often incorporated through sulfonylation reactions. The choice of solvents, catalysts, and reaction temperatures can significantly influence the yield and purity of the final product. Advanced synthetic techniques such as flow chemistry and microwave-assisted synthesis have been explored to improve efficiency and scalability.

In terms of biological activity, preliminary studies on 1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine have revealed promising results in vitro. The compound has demonstrated moderate affinity for certain serotonin receptors, suggesting potential therapeutic effects in mood disorders. Additionally, its interaction with dopamine transporters indicates possible applications in managing symptoms associated with neurodegenerative conditions. These findings underscore the importance of structural optimization in enhancing binding affinity and selectivity.

The pharmacokinetic properties of this compound are also under investigation. In preclinical studies, it has been observed that derivatives with similar structural motifs exhibit good oral bioavailability and metabolic stability. The presence of the sulfonyl group appears to contribute to these favorable pharmacokinetic profiles by enhancing water solubility and reducing susceptibility to enzymatic degradation. These characteristics are crucial for developing drugs that can be administered orally with consistent efficacy.

The potential therapeutic applications of 1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine extend beyond CNS disorders. Research has indicated that piperazine derivatives may have anti-inflammatory properties by modulating immune responses and cytokine production. The sulfonyl group's ability to interact with sulfhydryl-containing biomolecules suggests additional mechanisms by which this compound could exert its effects at the cellular level.

In conclusion, 1-[(2-Chlorophenyl)methyl]-4-(cyclopropanesulfonyl)piperazine represents a promising lead compound for pharmaceutical development. Its unique structural features, combined with its observed biological activity and favorable pharmacokinetic properties, make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in addressing unmet medical needs across multiple disease areas.